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For Researchers, Scientists, and Drug Development Professionals

Abstract
PTD10 is a novel and highly potent Proteolysis Targeting Chimera (PROTAC) designed for the

targeted degradation of Bruton's Tyrosine Kinase (BTK), a critical mediator in B-cell receptor

(BCR) signaling. As a heterobifunctional molecule, PTD10 engages both BTK and the E3

ubiquitin ligase Cereblon (CRBN), leading to the ubiquitination and subsequent proteasomal

degradation of BTK. This mechanism of action offers a promising therapeutic strategy for B-cell

malignancies by eliminating the entire BTK protein, thereby overcoming limitations of traditional

small-molecule inhibitors. This technical guide provides a comprehensive overview of the

chemical structure, physicochemical properties, mechanism of action, and biological activity of

PTD10, supplemented with detailed experimental protocols and pathway diagrams.

Chemical Structure and Physicochemical Properties
PTD10 is a complex molecule composed of three key moieties: a ligand that binds to BTK, a

linker, and a ligand that recruits the E3 ubiquitin ligase, Cereblon. The BTK-binding component

is derived from the selective and reversible BTK inhibitor GDC-0853, while the Cereblon-

recruiting ligand is based on pomalidomide.
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Property Value Reference

Molecular Formula C49H51N11O8 [1]

Molecular Weight 922.02 g/mol [1]

IUPAC Name

4-((2-((S)-4-(6-((2'-(7,7-

dimethyl-1-oxo-1,3,4,6,7,8-

hexahydro-2H-cyclopenta[1]

[2]pyrrolo[1,2-a]pyrazin-2-

yl)-3'-(hydroxymethyl)-1-

methyl-6-oxo-1,6-dihydro-[3,4'-

bipyridin]-5-yl)amino)pyridin-3-

yl)-3-methylpiperazin-1-yl)-2-

oxoethyl)amino)-2-(2,6-

dioxopiperidin-3-yl)isoindoline-

1,3-dione

[1]

CAS Number 2642231-19-2 [1]

Appearance Solid [3]

Mechanism of Action
PTD10 functions as a BTK degrader by hijacking the cell's ubiquitin-proteasome system. The

molecule's bifunctional nature allows it to simultaneously bind to BTK and the Cereblon E3

ubiquitin ligase, forming a ternary complex. This proximity induces the polyubiquitination of

BTK, marking it for degradation by the 26S proteasome. The degradation of BTK disrupts the

B-cell receptor signaling pathway, which is crucial for the proliferation and survival of malignant

B-cells.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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